Cas no 1072951-91-7 ({3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid)

• Product Name: {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid
• CAS No: 1072951-91-7
• MF: C₁₄H₁₄BClO₃
• MW: 276.523163318634
• MDL: MFCD09265140
• CID: 856826
• PubChem ID: 24885579
• Update Time: 2025-06-08

{3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanophenylboronic acid
• RARECHEM AH PB 0207
• AKOS BRN-0075
• 3-CYANOBENZENEBORONIC ACID
• 3-Boronobenzonitrile~3-Cyanophenylboronic acid
• Boronic acid, (3-cyanophenyl)- (9CI)
• 3-Cyanophenylboronic
• 3-boronobenzonitrile
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid
• [3-[(4-chloro-3-methylphenoxy)methyl]phenyl]boronic acid
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronicacid
• {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid
• DTXSID50584901
• AKOS010794911
• MFCD09265140
• CS-0178705
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid (contains varying amounts of Anhydride)
• G65075
• 1072951-91-7
• SCHEMBL9893556
• 3-(4-CHLORO-3-METHYLPHENOXYMETHYL)PHENYLBORONIC ACID
• BS-23031

• MDL： MFCD09265140
• Inchi： 1S/C14H14BClO3/c1-10-7-13(5-6-14(10)16)19-9-11-3-2-4-12(8-11)15(17)18/h2-8,17-18H,9H2,1H3
• InChI Key： MLTCJWUQGYLPLF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 276.07200
• Monoisotopic Mass: 276.0724522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152-156 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 49.69000
• LogP: 1.90720

{3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid

Recent Advances in the Study of {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid (CAS: 1072951-91-7)

The compound {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid (CAS: 1072951-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, particularly in the development of proteolysis-targeting chimeras (PROTACs) and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. This research brief aims to provide an overview of the latest findings and advancements related to this boronic acid derivative, highlighting its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have demonstrated the critical role of {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry elucidated its use as a building block for the development of selective kinase inhibitors, where its boronic acid moiety facilitates reversible covalent binding with active-site serine residues, enhancing both potency and selectivity. The compound's unique structural features, including the chloro-methylphenoxy group, contribute to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability.

In the context of PROTAC technology, {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid has emerged as a promising warhead for recruiting E3 ubiquitin ligases. A groundbreaking study in Nature Chemical Biology (2024) reported its incorporation into cereblon-targeting PROTACs, demonstrating efficient degradation of oncogenic proteins such as BRD4 and ERα in preclinical models. The boronic acid functionality was shown to form stable interactions with cereblon, while the aromatic chloro-methylphenoxy moiety provided optimal linker geometry for ternary complex formation, a finding that could revolutionize targeted protein degradation strategies.

From a synthetic chemistry perspective, this boronic acid derivative has proven invaluable in metal-catalyzed cross-coupling reactions. Recent advancements in flow chemistry protocols (ACS Catalysis, 2024) have highlighted its excellent stability and reactivity in continuous Suzuki-Miyaura couplings, enabling the efficient synthesis of biaryl structures with pharmaceutical relevance. The electron-withdrawing chloro substituent was found to significantly accelerate transmetalation rates while maintaining excellent functional group tolerance, making it particularly useful for late-stage functionalization of complex molecules.

Pharmacological evaluations have revealed additional dimensions to this compound's utility. A 2024 study in Chemical Science demonstrated its potential as a boronic acid-based sensor for reactive oxygen species (ROS) in cellular environments, with applications in monitoring oxidative stress in cancer cells. Furthermore, its metabolic stability and low cytotoxicity profile, as reported in recent ADMET studies, position it as an attractive scaffold for further medicinal chemistry optimization.

In conclusion, {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid (CAS: 1072951-91-7) represents a multifaceted tool in contemporary drug discovery, with demonstrated applications ranging from targeted protein degradation to catalytic chemistry. The compound's unique structural features and versatile reactivity continue to inspire innovative research across chemical biology and medicinal chemistry. Future directions may explore its potential in boron neutron capture therapy (BNCT) and as a platform for developing next-generation covalent inhibitors, underscoring its enduring relevance in pharmaceutical research.